Cas no 62267-82-7 (1,2-Benzenedicarboxylic acid, 3,4,5-trimethoxy-, dimethyl ester)

• Product name: 1,2-Benzenedicarboxylic acid, 3,4,5-trimethoxy-, dimethyl ester
• CAS No: 62267-82-7
• MF: C₁₃H₁₆O₇
• MW: 284.261944770813
• CID: 451742
• PubChem ID: 12872071

1,2-Benzenedicarboxylic acid, 3,4,5-trimethoxy-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3,4,5-trimethoxy-, dimethyl ester
• dimethyl 3,4,5-trimethoxybenzene-1,2-dicarboxylate
• DTXSID30512040
• 62267-82-7

• Inchi： InChI=1S/C13H16O7/c1-16-8-6-7(12(14)19-4)9(13(15)20-5)11(18-3)10(8)17-2/h6H,1-5H3
• InChI Key： PIZVUVABDWXLJC-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C(C(=C1)C(=O)OC)C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 284.08958
• Monoisotopic Mass: 284.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 80.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives